Cas no 31964-49-5 (Thiourea,N,N'-bis[(2-chlorophenyl)methyl]-)

Thiourea,N,N'-bis[(2-chlorophenyl)methyl]- structure
31964-49-5 structure
Product Name:Thiourea,N,N'-bis[(2-chlorophenyl)methyl]-
CAS No:31964-49-5
MF:C15H14Cl2N2S
MW:325.256060123444
CID:308693
PubChem ID:3038177
Update Time:2025-04-19

Thiourea,N,N'-bis[(2-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N,N'-bis[(2-chlorophenyl)methyl]-
    • 1,3-bis[(2-chlorophenyl)methyl]thiourea
    • 31964-49-5
    • DTXSID70185792
    • 1,3-Bis(2-chlorobenzyl)-2-thiourea
    • AKOS024363512
    • Urea, 1,3-bis(o-chlorobenzyl)-2-thio-
    • BRN 2756814
    • Inchi: 1S/C15H14Cl2N2S/c16-13-7-3-1-5-11(13)9-18-15(20)19-10-12-6-2-4-8-14(12)17/h1-8H,9-10H2,(H2,18,19,20)
    • InChI Key: KNVQGYRKNYQADY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CNC(NCC1C=CC=CC=1Cl)=S

Computed Properties

  • Exact Mass: 324.02572
  • Monoisotopic Mass: 324.025475
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.322
  • Boiling Point: 456.7°Cat760mmHg
  • Flash Point: 230°C
  • Refractive Index: 1.645
  • PSA: 24.06
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